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Introduction
Propiconazole is a broad-spectrum systemic fungicide belonging to the triazole class,

specifically categorized as a demethylation inhibitor (DMI).[1][2] First developed in 1979, it is

widely used in agriculture to protect a variety of crops—such as cereals, fruits, and vegetables

—from a wide range of fungal pathogens, including those responsible for rusts, powdery

mildews, and leaf spots.[1][2][3] Its systemic action allows it to be absorbed and translocated

within the plant, providing both preventative and curative protection.[2][3][4] In a research

context, propiconazole serves as a critical tool for studying fungal physiology, mechanisms of

fungicide resistance, and for the screening and development of new antifungal compounds. Its

specific mode of action makes it a reference compound in fungal growth inhibition assays.

Mechanism of Action
Propiconazole's antifungal activity stems from its ability to disrupt the biosynthesis of

ergosterol, a sterol that is a vital component of fungal cell membranes, analogous to

cholesterol in animal cells.[2][5] The fungicide specifically targets and inhibits the fungal

cytochrome P450 enzyme, lanosterol 14α-demethylase (CYP51).[1][6][7] This enzyme is

essential for the demethylation of lanosterol, a precursor to ergosterol.[1][8]

Inhibition of CYP51 leads to the depletion of ergosterol and a simultaneous accumulation of

toxic methylated precursor sterols (e.g., 14α-methylsterols) within the fungal cell.[5] This
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disruption severely impairs the integrity and function of the cell membrane, affecting its fluidity

and the activity of membrane-bound enzymes.[5] The ultimate result is the cessation of fungal

growth and proliferation, making propiconazole a potent fungistatic agent.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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